Cas no 31910-71-1 ((2-formylphenyl)methanesulfonyl chloride)
31910-71-1 structure
Product Name:(2-formylphenyl)methanesulfonyl chloride
CAS No:31910-71-1
MF:C8H7ClO3S
MW:218.657380342484
CID:1449507
PubChem ID:11401711
Update Time:2025-04-20
(2-formylphenyl)methanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- (2-formylphenyl)methanesulfonyl chloride
- AKOS006334247
- DTXSID00464744
- 31910-71-1
- SCHEMBL2880006
-
- Inchi: 1S/C8H7ClO3S/c9-13(11,12)6-8-4-2-1-3-7(8)5-10/h1-5H,6H2
- InChI Key: PQIGMISGIRVLLK-UHFFFAOYSA-N
- SMILES: ClS(CC1C=CC=CC=1C=O)(=O)=O
Computed Properties
- Exact Mass: 217.98051
- Monoisotopic Mass: 217.9804429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- PSA: 51.21
(2-formylphenyl)methanesulfonyl chloride Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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